Cas no 938423-29-1 ([3-(2-Ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl 2-chloropyridine-3-carboxylate)
[3-(2-Ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- [3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl 2-chloropyridine-3-carboxylate
- 938423-29-1
- EN300-26611964
- AKOS002570750
- Z224655130
- [3-(2-Ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl 2-chloropyridine-3-carboxylate
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- Inchi: 1S/C17H14ClN3O4/c1-2-23-13-8-4-3-6-11(13)16-20-14(25-21-16)10-24-17(22)12-7-5-9-19-15(12)18/h3-9H,2,10H2,1H3
- InChI Key: PCMBFWRTXDABRZ-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CN=1)C(=O)OCC1=NC(C2C=CC=CC=2OCC)=NO1
Computed Properties
- Exact Mass: 359.0672836g/mol
- Monoisotopic Mass: 359.0672836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 442
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 87.3Ų
[3-(2-Ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl 2-chloropyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26611964-0.05g |
938423-29-1 | 90% | 0.05g |
$212.0 | 2023-11-13 |
[3-(2-Ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl 2-chloropyridine-3-carboxylate Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on [3-(2-Ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl 2-chloropyridine-3-carboxylate
Comprehensive Overview of [3-(2-Ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl 2-chloropyridine-3-carboxylate (CAS No. 938423-29-1)
The compound [3-(2-Ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl 2-chloropyridine-3-carboxylate (CAS No. 938423-29-1) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the 1,2,4-oxadiazole ring and 2-chloropyridine moiety, make it a subject of interest for scientists exploring novel bioactive compounds. In this article, we delve into its properties, applications, and the latest advancements related to this compound, while addressing common queries from researchers and industry professionals.
One of the key reasons for the growing interest in [3-(2-Ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl 2-chloropyridine-3-carboxylate is its potential role in drug discovery. The 1,2,4-oxadiazole scaffold is known for its versatility in medicinal chemistry, often contributing to enhanced binding affinity and metabolic stability in pharmaceutical candidates. Researchers are particularly intrigued by its possible applications in targeting enzyme inhibition and receptor modulation, which are hot topics in the development of new therapeutics for chronic diseases.
Another area where this compound shows promise is in agrochemical innovation. The integration of the 2-chloropyridine group into its structure suggests potential utility in crop protection products. With the global push toward sustainable agriculture, scientists are investigating whether derivatives of this compound could serve as eco-friendly alternatives to traditional pesticides. This aligns with current trends in green chemistry and the demand for reduced environmental impact in farming practices.
The synthesis of [3-(2-Ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl 2-chloropyridine-3-carboxylate involves multi-step organic reactions, often starting from readily available precursors like 2-ethoxybenzoic acid and 2-chloronicotinic acid. Optimizing these synthetic routes is a focal point for chemists aiming to improve yield and scalability. Recent publications have highlighted innovative catalytic methods to streamline production, addressing the industry's need for cost-effective manufacturing processes.
From a structural-activity relationship (SAR) perspective, modifications to the ethoxyphenyl or chloropyridine segments of the molecule could unlock new biological activities. Computational chemistry tools, such as molecular docking and QSAR modeling, are being employed to predict these effects, reducing the time and resources required for experimental trials. This approach resonates with the increasing adoption of AI-driven drug design in the pharmaceutical sector.
In addition to its scientific relevance, CAS No. 938423-29-1 has become a frequent search term among professionals seeking high-purity reference standards for analytical testing. Quality control laboratories prioritize compounds with well-documented spectroscopic data (e.g., NMR, HPLC), which underscores the importance of reliable suppliers in the chemical marketplace. Discussions in online forums often revolve around sourcing strategies and regulatory compliance, reflecting broader concerns about supply chain transparency.
Looking ahead, the trajectory of research on [3-(2-Ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl 2-chloropyridine-3-carboxylate will likely be shaped by interdisciplinary collaborations. Combining insights from bioinformatics, material science, and process chemistry could lead to breakthroughs in both healthcare and environmental applications. As the scientific community continues to explore this compound’s full potential, staying updated on peer-reviewed studies and patent filings will be crucial for stakeholders.
To summarize, CAS No. 938423-29-1 represents a compelling case study in modern chemical innovation. Its dual relevance to pharmaceuticals and agrochemicals, coupled with advancements in synthetic methodologies, positions it as a compound to watch in the coming years. Whether you're a researcher investigating heterocyclic chemistry or an industry professional evaluating novel active ingredients, understanding this molecule’s capabilities is essential for driving progress in your field.
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